Cas no 1803738-51-3 (2-Fluoro-6-iodopyridine-3-methanol)

• Product Name: 2-Fluoro-6-iodopyridine-3-methanol
• CAS No: 1803738-51-3
• MF: C₆H₅FINO
• MW: 253.012877225876
• CID: 4905430
• Update Time: 2025-09-18

2-Fluoro-6-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-iodopyridine-3-methanol

• Inchi： 1S/C6H5FINO/c7-6-4(3-10)1-2-5(8)9-6/h1-2,10H,3H2
• InChI Key： URNGLGQLMQFTNO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)F)CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-6-iodopyridine-3-methanol

Introduction to 2-Fluoro-6-iodopyridine-3-methanol (CAS No. 1803738-51-3)

2-Fluoro-6-iodopyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1803738-51-3, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both fluoro and iodine substituents enhances its reactivity, making it a valuable building block for synthesizing more complex molecules.

The fluoro group introduces unique electronic properties to the pyridine ring, influencing its interaction with biological targets. Fluorinated pyridines are widely recognized for their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the iodine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many approved drugs.

The methanol moiety at the 3-position of the pyridine ring not only provides a hydroxyl functional group for further derivatization but also influences the solubility and reactivity of the compound. This makes 2-Fluoro-6-iodopyridine-3-methanol particularly useful in synthesizing a wide range of pharmacologically active compounds.

In recent years, the demand for specialized heterocyclic intermediates like 2-Fluoro-6-iodopyridine-3-methanol has surged due to advancements in drug discovery technologies. The compound has been extensively explored in the development of small-molecule inhibitors targeting various therapeutic areas, including oncology, immunology, and neuroscience. Its unique structural features make it an attractive scaffold for designing molecules with enhanced selectivity and reduced side effects.

One notable application of 2-Fluoro-6-iodopyridine-3-methanol is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this intermediate into drug candidates, researchers can fine-tune the binding interactions with kinase active sites, leading to more effective therapeutic agents. Several preclinical studies have demonstrated promising results using derivatives of 2-Fluoro-6-iodopyridine-3-methanol in inhibiting aberrant signaling pathways.

Another emerging area where this compound has shown promise is in the development of antiviral drugs. The ability to introduce fluorine and iodine substituents allows for the creation of molecules that can interact with viral proteases or polymerases with high precision. This has led to the discovery of novel antiviral agents that exhibit improved efficacy and reduced resistance profiles compared to existing treatments.

The agrochemical industry has also benefited from the use of 2-Fluoro-6-iodopyridine-3-methanol as a key intermediate. Fluorinated pyridines are known to enhance the bioactivity and environmental stability of pesticides and herbicides. By leveraging this compound, researchers can develop next-generation agrochemicals that offer better crop protection while minimizing ecological impact.

From a synthetic chemistry perspective, 2-Fluoro-6-iodopyridine-3-methanol serves as a versatile precursor for accessing more complex scaffolds through various functionalization strategies. The combination of nucleophilic substitution reactions at the iodine site and metal-catalyzed cross-coupling reactions allows for extensive structural diversification. This flexibility is crucial in medicinal chemistry pipelines where rapid access to structurally diverse libraries is essential for hit identification and optimization.

The growing interest in fluorinated heterocycles has driven innovation in synthetic methodologies tailored to this class of compounds. Recent developments include novel catalytic systems that facilitate efficient fluorination and iodination reactions, further streamlining the synthesis of intermediates like 2-Fluoro-6-iodopyridine-3-methanol. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles.

In conclusion, 2-Fluoro-6-iodopyridine-3-methanol (CAS No. 1803738-51-3) represents a cornerstone intermediate in contemporary chemical synthesis. Its unique structural attributes and reactivity profile have positioned it as a critical component in pharmaceutical and agrochemical research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in developing innovative therapeutics and sustainable agricultural solutions.